Cas no 5579-84-0 (Betahistine dihydrochloride)

• Product Name: Betahistine dihydrochloride
• CAS No: 5579-84-0
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD00012813
• CID: 46018
• PubChem ID: 68643
• Update Time: 2025-06-23

Betahistine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methylamino)ethyl)pyridine dihydrochloride
• Betahistine dihydrochloride
• Betahistine Hydrochloride
• Betahistine
• Betahistine (dihydrochloride)
• N-Methyl-2-pyridin-2-ylethanamine hydrochloride
• N-methyl-2-pyridin-2-ylethanamine,dihydrochloride
• Betahistine 2HCl
• Serc
• Betaserc
• Antivom
• Microser
• Betahistine HCl
• 2-Pyridineethanamine, N-methyl-, dihydrochloride
• PT-9
• PT 9
• beta-Histine dihdrochloride
• Betahistine hydrochloride [USAN:USP]
• 49K58SMZ7U
• Betahistine dihdrochloride
• N-methyl-N-(2-pyridin-2-ylethyl)amine dihydrochloride
• C8H12N2.HCl
• Novo-Betahistine
• Methyl(2-[2-pyr
• N-methyl-2-(2-pyridyl)ethanamine dihydrochloride
• 2-(2-(methylamino)ethyl)pyridine 2HCl
• BETAHISTINE DIHYDROCHLORIDE [MI]
• N-methyl-2-(pyridin-2-yl)ethanaminedihydrochloride
• N-methyl-2-pyridin-2-yl-ethanamine dihydrochloride
• 5579-84-0 (HCl)
• FT-0663076
• CHEMBL1446813
• N-methyl-2-pyridin-2-ylethanamine;dihydrochloride
• BETAHISTINE DIHYDROCHLORIDE [EP MONOGRAPH]
• MFCD00012813
• Serc (TN)
• NS00076172
• CCG-40327
• EINECS 226-966-5
• s3176
• A830811
• Betahistine dihydrochloride, European Pharmacopoeia (EP) Reference Standard
• methyl[2-(pyridin-2-yl)ethyl]amine dihydrochloride
• DTXSID10204355
• BETAHISTINE HYDROCHLORIDE [WHO-DD]
• NSC-757397
• N-methyl-2-(2-pyridinyl)ethanamine dihydrochloride
• Betahistine Hydrochloride ,(S)
• SW196969-3
• Veserc
• HY-B0524A
• XVDFMHARQUBJRE-UHFFFAOYSA-N
• BETAHISTINE HYDROCHLORIDE [MART.]
• BETAHISTINE HYDROCHLORIDE [USP MONOGRAPH]
• Z2238930991
• D03102
• BETAHISTINE HYDROCHLORIDE [USP-RS]
• KS-5298
• FT-0622911
• 2-[2-(Methylamino)ethyl]pyridine dihydrochloride
• N-methyl-2-(pyridin-2-yl)ethanamine dihydrochloride
• Methyl[2-(2-pyridyl)ethyl]amine dihydrochloride
• UNII-49K58SMZ7U
• AMY40800
• EN300-31560
• NCGC00095910-01
• 5579-84-0
• BETAHISTINE HYDROCHLORIDE [VANDF]
• SCHEMBL60646
• Betahistine hydrochloride (USP)
• Betahistine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• N-methyl-2-pyridin-2-ylethanamine dihydrochloride
• BCP13779
• SPECTRUM1500670
• AKOS015891507
• NSC 757397
• Betahistine dihydrochloride, 97%
• Betahistine Di HCl
• Betahistine hydrochloride [USAN]
• Q27259291
• SY066662
• DB-052800

• MDL： MFCD00012813
• Inchi： 1S/C8H12N2.2ClH/c1-9-7-5-8-4-2-3-6-10-8;;/h2-4,6,9H,5,7H2,1H3;2*1H
• InChI Key： XVDFMHARQUBJRE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 208.05300
• Monoisotopic Mass: 208.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 83.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow or white crystalline powder
• Density: 0.9670
• Melting Point: 150-154 ºC
• Boiling Point: 210.9°C at 760 mmHg
• Flash Point: 96.7 °C
• PSA: 24.92000
• LogP: 2.83840
• Solubility: dissolve in water
• Sensitiveness: Sensitive to humidity & light

Betahistine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：UT2969000
• Safety Term：S24/25
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Betahistine dihydrochloride

Introduction to Betahistine Dihydrochloride (CAS No. 5579-84-0) in Modern Pharmaceutical Research

Betahistine Dihydrochloride, with the chemical identifier CAS No. 5579-84-0, is a well-established pharmaceutical compound widely recognized for its utility in the management of vestibular disorders. This compound, a derivative of histamine, has garnered significant attention in both clinical and preclinical research due to its unique pharmacological profile and mechanisms of action. Over the years, advancements in biochemical and pharmacological studies have further elucidated its therapeutic potential, particularly in conditions affecting the inner ear and central nervous system.

The primary pharmacological action of Betahistine Dihydrochloride is attributed to its dual functionality as a histamine H3 receptor antagonist and an H1 receptor partial agonist. This dual mechanism contributes to its ability to modulate neurotransmitter release, particularly in the vestibular system. Recent studies have highlighted its role in enhancing synaptic transmission by increasing the availability of histamine in the synaptic cleft, which is crucial for maintaining proper balance and spatial orientation. This has made it a cornerstone in the treatment of vertigo and dizziness associated with benign paroxysmal positional vertigo (BPPV) and Meniere's disease.

In clinical applications, Betahistine Dihydrochloride is typically administered orally in tablet or syrup form, with dosages varying based on the severity of symptoms. Its efficacy has been demonstrated in multiple randomized controlled trials (RCTs), where it consistently showed improvement in patient-reported outcomes such as reduction in vertigo episodes and enhancement of balance function. The compound's favorable pharmacokinetic properties, including rapid absorption and moderate duration of action, make it a preferred choice for acute symptom management.

Recent research has delved deeper into the molecular mechanisms underpinning the therapeutic effects of Betahistine Dihydrochloride. Studies using animal models have revealed that it can attenuate inflammation and oxidative stress in the inner ear, which are key pathophysiological processes in vestibular disorders. Additionally, preclinical data suggest that Betahistine Dihydrochloride may have neuroprotective properties, making it a potential candidate for exploring therapeutic strategies in neurodegenerative conditions affecting balance and coordination.

The safety profile of Betahistine Dihydrochloride has been well-documented over several decades of clinical use. Common side effects are generally mild and include headache, nausea, and gastrointestinal discomfort. These effects are often transient and manageable with dose adjustments or symptomatic treatment. Notably, there is no evidence to suggest dependency or significant interactions with other commonly prescribed medications, which enhances its clinical applicability.

Advances in drug delivery systems have also expanded the therapeutic landscape for Betahistine Dihydrochloride. Novel formulations such as sustained-release tablets and transdermal patches are being explored to improve patient compliance and extend the duration of action. These innovations aim to provide more consistent therapeutic levels while minimizing side effects, thereby enhancing overall treatment outcomes.

The growing body of evidence supporting the efficacy of Betahistine Dihydrochloride has prompted interest in off-label uses. Emerging research suggests potential benefits in conditions involving dysautonomia and cognitive impairment associated with vestibular dysfunction. While further studies are needed to validate these applications, they open up new avenues for therapeutic intervention.

Regulatory perspectives on Betahistine Dihydrochloride have evolved with advancements in pharmacovigilance and quality control measures. Regulatory bodies continue to monitor its safety and efficacy through post-marketing surveillance programs. The compound's status as an off-patent medication has also spurred interest from generic manufacturers, leading to increased accessibility and affordability for patients worldwide.

Future directions in research on Betahistine Dihydrochloride include exploring its potential role in combination therapies alongside other vestibular rehabilitation techniques. Additionally, investigating its mechanisms at a genetic level may uncover novel insights into neurovascular interactions relevant to both hearing loss and balance disorders.

In conclusion, Betahistine Dihydrochloride (CAS No. 5579-84-0) remains a vital pharmaceutical agent with a well-documented history of clinical efficacy and safety. Its unique pharmacological profile continues to drive innovation in managing vestibular disorders, while ongoing research promises further expansion into related therapeutic areas. As our understanding of neurobiological processes evolves, Betahistine Dihydrochloride is poised to remain at the forefront of pharmaceutical interventions for conditions affecting balance and spatial orientation.